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Compound of Interest

Compound Name: 3-(Cyclohexyloxy)propan-1-amine

Cat. No.: B092173 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the hazards associated

with 3-(Cyclohexyloxy)propan-1-amine, in accordance with the Globally Harmonized System

of Classification and Labelling of Chemicals (GHS). This document is intended to equip

researchers, scientists, and professionals in drug development with the critical safety

information required for the safe handling, storage, and use of this compound.

GHS Classification and Hazards
3-(Cyclohexyloxy)propan-1-amine (CAS No. 16728-63-5) is classified as a hazardous

chemical according to GHS criteria. The primary hazards identified are acute oral toxicity, skin

corrosion, and respiratory irritation.[1] The GHS classification is summarized in the table below.

Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Skin Corrosion/Irritation Category 1B
H314: Causes severe skin

burns and eye damage

Specific Target Organ Toxicity -

Single Exposure
Category 3

H335: May cause respiratory

irritation
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Signal Word: Danger[1]

GHS Pictograms:

Corrosion

Health Hazard

Exclamation Mark

Physicochemical Properties
A summary of the key physicochemical properties of 3-(Cyclohexyloxy)propan-1-amine is

provided below. This information is crucial for understanding the substance's behavior under

various experimental and storage conditions.

Property Value Source

Molecular Formula C9H19NO PubChem[1]

Molecular Weight 157.25 g/mol PubChem[1]

Flash Point 110.3 °C ChemicalBook[2]

Vapor Pressure 0.0218 mmHg at 25°C ChemicalBook[2]

Toxicological Data Summary
While specific quantitative toxicological data such as LD50 values for 3-
(Cyclohexyloxy)propan-1-amine are not readily available in the public domain, the GHS

classification indicates the following toxicological profile.
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Toxicological Endpoint GHS Classification Remarks

Acute Oral Toxicity
Category 4 (Harmful if

swallowed)

Ingestion of this substance can

lead to harmful effects.

Skin Corrosion
Category 1B (Causes severe

skin burns and eye damage)

Direct contact can cause

irreversible damage to the skin

and eyes.

Respiratory Irritation
Category 3 (May cause

respiratory irritation)

Inhalation of vapors or

aerosols may lead to irritation

of the respiratory tract.

Experimental Protocols
The following sections describe the general methodologies based on OECD guidelines that are

typically used to determine the GHS hazard classifications for a substance like 3-
(Cyclohexyloxy)propan-1-amine. It is important to note that the specific experimental details

for this particular compound are not publicly available.

Acute Oral Toxicity - OECD Guideline 423 (Acute Toxic
Class Method)
This method is designed to estimate the acute oral toxicity of a substance.

Methodology:

Test Animals: Typically, a small number of rats (usually females) are used for each step of

the test.

Dosage: The test substance is administered in a stepwise procedure using a limited number

of fixed dose levels (e.g., 5, 50, 300, 2000 mg/kg body weight).

Administration: The substance is administered orally by gavage.

Observation: Animals are observed for signs of toxicity and mortality for at least 14 days.
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Endpoint: The classification is determined by the number of animals that show signs of

toxicity or die at specific dose levels.

Skin Corrosion/Irritation - OECD Guideline 404 (Acute
Dermal Irritation/Corrosion)
This test evaluates the potential of a substance to cause skin corrosion or irritation.

Methodology:

Test Animals: The test is typically performed on albino rabbits.

Application: A small amount of the test substance (0.5 mL of liquid or 0.5 g of solid) is applied

to a shaved patch of skin.

Exposure: The substance is held in contact with the skin for a specified period (up to 4

hours).

Observation: The skin is observed for signs of erythema (redness) and edema (swelling) at

specific intervals after patch removal. For corrosion, the observation is for irreversible tissue

damage.

Endpoint: The severity and reversibility of the skin reactions are scored to determine the

classification. A substance is considered corrosive if it causes destruction of skin tissue.

Specific Target Organ Toxicity - Single Exposure
(Respiratory Irritation)
The assessment of respiratory irritation is often based on a combination of evidence, including

human data (if available), animal studies, and other supporting data.

Methodology (based on general principles):

Test Animals: Studies may involve rodents exposed to the substance via inhalation.

Exposure: Animals are exposed to various concentrations of the substance as a vapor,

aerosol, or gas for a defined period.
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Observation: Clinical signs of respiratory irritation are observed, which may include changes

in breathing patterns, nasal discharge, and histopathological examination of the respiratory

tract.

Endpoint: Evidence of functional and/or morphological changes in the respiratory tract that

are indicative of irritation determines the classification.

GHS Hazard Communication Workflow
The following diagram illustrates the logical workflow from hazard identification to the

communication of these hazards through labels and safety data sheets (SDS) as mandated by

the GHS.
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Caption: GHS Hazard Communication Workflow for a Chemical Substance.

Disclaimer: This document is intended for informational purposes only and should not be used

as a substitute for a comprehensive safety assessment. Always refer to the most current Safety

Data Sheet (SDS) for 3-(Cyclohexyloxy)propan-1-amine before handling or using this

chemical.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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